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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C-Flex® thermoplastic
elastomer (TPE) tubing, its formulations, and its applications in biopharmaceutical purification
processes. Detailed protocols for common operations are included to facilitate seamless
integration into your workflows.

Introduction to C-Flex® Tubing

C-Flex® is a unique, patented thermoplastic elastomer specifically engineered to meet the
stringent demands of the pharmaceutical and biopharmaceutical industries.[1] It offers a
reliable and versatile solution for fluid transfer in a variety of purification operations, including
cell culture, fermentation, chromatography, and sterile filtration.[2][3] C-Flex® tubing is known
for its excellent pump life, low extractables and leachables profile, and compatibility with a wide
range of chemicals and sterilization methods.[4][5] It is a critical component in single-use
systems, enabling aseptic connections and disconnections through heat sealing and welding.

[31[6]
Key Features and Benefits:

» Biocompatibility: Complies with USP Class VI and ISO 10993 standards, ensuring product
and patient safety.[4][7]
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 Sterilization Compatibility: Can be sterilized by gamma irradiation, X-ray, and autoclave.[3][4]
Note that repeated autoclaving may cause deterioration.[2]

» Weldability and Sealability: Allows for aseptic connections and disconnections, crucial for
maintaining sterility in single-use systems.[3][4]

o Low Permeability: Significantly less permeable than silicone tubing, protecting sensitive
fluids from gas ingress.[4]

» Smooth Inner Bore: Minimizes particle entrapment and facilitates efficient fluid flow.[2]

» Wide Temperature Range: Remains flexible over a broad temperature range, from -45°C to
135°C (-50°F to 275°F).[4]

e Animal-Derived Component-Free (ADCF): Most formulations are ADCF, reducing the risk of
contamination.[4][8]

C-Flex® Formulations

Several C-Flex® formulations are available to suit specific application needs. The choice of
formulation depends on factors such as the required pump life, transparency, and intended use.

o C-Flex® 072: An opaque tubing ideal for high-performance peristaltic pump applications
where light sensitivity is a concern.[4][9] It offers excellent durability and pumping efficiency.

[4]

¢ C-Flex® 082 and 374: Translucent formulations that allow for visualization of fluid flow.[9][10]
C-Flex® 374 is a widely used general-purpose tubing for fluid transfer, welding, and sealing.

[4]

» C-Flex® ULTRA: Specifically designed for demanding peristaltic pumping applications,
offering extended pump life and low spallation.[5][11]

» C-Flex® Braided: A braid-reinforced tubing for applications requiring higher pressure
resistance.[12]
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Data Presentation: Physical Properties of C-Flex®
Formulations

The following table summarizes the typical physical properties of common C-Flex®
formulations. This data is essential for selecting the appropriate tubing for your specific

application.
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C-Flex® C-Flex® C-Flex® C-Flex® C-Flex® C-Flex®
Propert ASTM 374 374 072 072 082 082
y Method (Pre- (Post- (Pre- (Post- (Pre- (Post-
Gamma) Gamma) Gamma) Gamma) Gamma) Gamma)

Duromet
er, Shore  D2240 59 59 65 63 59 60
A
Tensile
Strength, D412 800 800 1105 1065 900 950
psi
Elongatio
n at D412 720 740 785 835 740 780
Break, %
Tensile
Modulus

D412 230 215 270 275 240 230
@ 100%,
psi
Graves
Tear

D624 155 155 155 152 150 160
Strength,
pli
Compres
sion Set, D395B 25 23 43 46 53 55
%
Water
Absorptio D570 0.004 0.009 0.006 0.009 0.017 0.009
n, %
Brittle
_ D746 -60 -68 -67 -69 -60 -58
Point, °C

Data sourced from product literature.[1][13] Values are typical and may vary.
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Chemical Compatibility

C-Flex® tubing exhibits broad chemical compatibility, making it suitable for a wide range of
biopharmaceutical media. The following table provides a general guideline for chemical
resistance. It is crucial to perform specific compatibility tests for critical applications.[14]

Chemical Class Compatibility Rating
Acids, Dilute/Weak A - Excellent
Acids, Strong/Concentrated A - Excellent
Bases, Dilute/Weak A - Excellent
Bases, Strong/Concentrated A - Excellent
Alcohols C - Fair
Aldehydes B - Good

Esters D - Severe Effect
Ketones D - Severe Effect
Hydrocarbons, Aliphatic D - Severe Effect
Hydrocarbons, Aromatic D - Severe Effect

Rating Key:[14][15]

A: Excellent (No effect)

B: Good (Minor effect, slight corrosion or discoloration)

C: Fair (Moderate effect, not recommended for continuous use)

D: Severe Effect (Not recommended for use)

This table is for general guidance only. Users should conduct their own tests to ensure
compatibility with specific fluids and operating conditions.[14]
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Experimental Protocols

The following protocols provide detailed methodologies for key experiments and operations
involving C-Flex® tubing.

Peristaltic pumps are commonly used for fluid transfer in bioprocessing. C-Flex® tubing,
particularly formulations 072 and ULTRA, are designed for extended use in these pumps.[4][5]

Objective: To perform reliable and sterile fluid transfer using a peristaltic pump with C-Flex®
tubing.

Materials:

Peristaltic pump with appropriate pump head

» Pre-sterilized C-Flex® tubing of the desired formulation and dimensions
 Sterile connectors and fittings

e Source and destination vessels (e.g., bioreactor, media bag)

o Flow meter (optional)

e Pressure gauge (optional)

Procedure:

e Tubing Selection: Choose the appropriate C-Flex® formulation and size for your application.
Ensure the inner diameter (ID) and outer diameter (OD) are compatible with the pump head.

 Installation: Aseptically install the pre-sterilized C-Flex® tubing into the pump head, following
the manufacturer's instructions. Ensure the tubing is correctly seated and not twisted.

o System Assembly: Connect the tubing to the source and destination vessels using sterile
connectors.

e Priming: Prime the tubing by running the pump at a low speed until the fluid has filled the
entire line.
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o Operation: Set the desired flow rate on the pump. Monitor the system for any leaks or
anomalies.

e Monitoring Pump Life: For long-term operations, periodically inspect the tubing for signs of
wear, such as flattening, cracking, or spalling. C-Flex® ULTRA has been shown to have an
exceptional pump life, exceeding 1,400 hours in some tests.[5][11]

o Shutdown: Once the fluid transfer is complete, stop the pump and aseptically disconnect the
tubing.

Fluid Inlet Peristaltic Pump Fluid Outlet N
> N L
Source Vessel (with C-Flex® Tubing) Destination Vessel

Click to download full resolution via product page

Peristaltic Pump Setup

Aseptic welding and sealing are critical for maintaining a closed system in single-use
purification workflows. C-Flex® tubing is designed for reliable thermal welding and sealing.[3]
[4]

Objective: To create a sterile connection or disconnection in a C-Flex® tubing line.
Materials:

 Sterile tube welder or sealer

e C-Flex® tubing to be welded or sealed

 Isopropyl alcohol (70%) for cleaning

Procedure for Welding:

o Preparation: Ensure the tube welder is clean and has reached the correct operating
temperature.
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e Tubing Placement: Insert the two ends of the C-Flex® tubing to be welded into the tube
holder of the welder.

e Welding Cycle: Initiate the automated welding cycle. The welder will cut the tubing ends with
a heated blade and then join the fresh ends to form a sterile weld.

 Inspection: After the cycle is complete, carefully remove the welded tubing and inspect the
weld for integrity.

Procedure for Sealing:

Preparation: Ensure the tube sealer is clean and at the appropriate temperature.

Tubing Placement: Place the C-Flex® tubing into the sealing jaws.

Sealing: Activate the sealer to create a permanent, leak-proof seal.

Disconnection: The sealed portion of the tubing can then be cut to create a sterile
disconnection.

Pre-Welding

C-Flex® Tubing 1 C-Flex® Tubing 2

Sterile Tube Welder

Single, Sterile
Welded Tubing Line

Click to download full resolution via product page

Aseptic Welding Process
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Understanding the E&L profile of tubing is critical for regulatory compliance and ensuring
product purity.[16][17]

Objective: To perform a preliminary assessment of potential extractables from C-Flex® tubing.

Materials:

C-Flex® tubing sample

Extraction solvents (e.g., ethanol/water, acidic and basic solutions)

Incubator or water bath

Analytical instrumentation (e.g., HPLC, GC-MS, LC-MS)
Procedure:
o Sample Preparation: Cut a known length and surface area of the C-Flex® tubing.

» Extraction: Immerse the tubing sample in a selected extraction solvent in a sealed container.
The ratio of the surface area of the tubing to the volume of the solvent should be recorded. A
typical ratio is 6 cm2/mL.[18]

 Incubation: Incubate the sample under controlled conditions of time and temperature (e.g.,
40°C for 70 days) to simulate worst-case contact scenarios.[18]

e Analysis: Analyze the extraction solvent for any compounds that have leached from the
tubing using appropriate analytical techniques.

o Data Interpretation: Identify and quantify the extracted compounds. This information can be
used to assess the potential risk to the final product.

Note: This is a simplified protocol. A full E&L study should be designed and executed in
consultation with regulatory guidelines.
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C-Flex® Tubing Sample

- Incubation | Analytical Testing |
' > (Time & Temperature) (LC-MS, GC-MS) > E&L Report

Extraction Solvent

Click to download full resolution via product page

Extractables & Leachables Workflow

Applications in Purification Operations

C-Flex® tubing is integral to various downstream purification steps.

o Chromatography: Used for transferring buffers and product streams to and from
chromatography columns. Its low protein binding characteristics are advantageous in this
application.[8]

 Sterile Filtration: C-Flex® tubing is commonly used in single-use assemblies with capsule
filters for sterile filtration of bulk drug substances and final drug products.[6]

» Buffer and Media Preparation: Its chemical resistance makes it suitable for the preparation
and transfer of a wide range of buffers and cell culture media.[2][3]

Conclusion

C-Flex® TPE tubing offers a robust and reliable solution for a multitude of fluid handling tasks
in biopharmaceutical purification. Its well-characterized physical and chemical properties,
combined with its compatibility with common sterilization and connection technologies, make it
a preferred choice for researchers, scientists, and drug development professionals. By
understanding the different formulations and following the outlined protocols, users can
effectively integrate C-Flex® tubing into their purification workflows to ensure product quality
and process efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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